Cas no 2227852-10-8 ((2S)-4-(2-ethynylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2-ethynylphenyl)butan-2-ol
• CAS No: 2227852-10-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6266843
• PubChem ID: 165698527
• Update Time: 2025-08-05

(2S)-4-(2-ethynylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-ethynylphenyl)butan-2-ol
• EN300-1813319
• 2227852-10-8

• Inchi： 1S/C12H14O/c1-3-11-6-4-5-7-12(11)9-8-10(2)13/h1,4-7,10,13H,8-9H2,2H3/t10-/m0/s1
• InChI Key： YCIWBZGYLWASTJ-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-ethynylphenyl)butan-2-ol

Comprehensive Overview of (2S)-4-(2-ethynylphenyl)butan-2-ol (CAS No. 2227852-10-8)

(2S)-4-(2-ethynylphenyl)butan-2-ol, with the CAS number 2227852-10-8, is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a chiral center and an ethynyl group, which confer it with diverse chemical and biological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of (2S)-4-(2-ethynylphenyl)butan-2-ol.

Chemical Structure and Properties

The molecular formula of (2S)-4-(2-ethynylphenyl)butan-2-ol is C₁₁H₁₄O, with a molecular weight of approximately 166.23 g/mol. The compound features a butanol backbone with a phenyl ring substituted by an ethynyl group at the para position. The presence of the chiral center at the butanol moiety imparts optical activity to the molecule, making it a valuable building block in asymmetric synthesis. The ethynyl group, known for its high reactivity, can participate in various chemical reactions, such as alkyne metathesis and copper-catalyzed azide–alkyne cycloaddition (CuAAC), which are widely used in synthetic organic chemistry.

Synthesis Methods

The synthesis of (2S)-4-(2-ethynylphenyl)butan-2-ol has been explored through several approaches, each offering distinct advantages in terms of yield, stereoselectivity, and scalability. One common method involves the reaction of 4-bromoacetophenone with propargyl alcohol in the presence of a suitable base, followed by a stereoselective reduction to introduce the chiral center. Another approach utilizes palladium-catalyzed cross-coupling reactions to form the ethynyl-substituted phenyl ring. Recent advancements in catalytic asymmetric synthesis have further refined these methods, enabling more efficient and environmentally friendly production processes.

Biological Activities and Mechanisms

(2S)-4-(2-ethynylphenyl)butan-2-ol has shown promising biological activities that make it a subject of interest in pharmaceutical research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC). These enzymes play crucial roles in lipid metabolism and are implicated in various diseases, including obesity, diabetes, and cancer. The mechanism of action involves binding to the active site of these enzymes, thereby modulating their activity and downstream signaling pathways.

In addition to its enzymatic inhibition properties, (2S)-4-(2-ethynylphenyl)butan-2-ol has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating nuclear factor-kappa B (NF-kB) signaling pathways. This makes it a potential candidate for the development of novel anti-inflammatory drugs.

Potential Applications in Medicinal Chemistry

The unique combination of structural features and biological activities makes (2S)-4-(2-ethynylphenyl)butan-2-ol a versatile compound with broad applications in medicinal chemistry. Its ability to inhibit key metabolic enzymes suggests its potential use in treating metabolic disorders such as obesity and diabetes. Furthermore, its anti-inflammatory properties could be harnessed for developing treatments for inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

In cancer research, compounds that target lipid metabolism pathways are gaining attention due to their ability to disrupt tumor growth and survival. The inhibition of FAS and ACC by (2S)-4-(2-ethynylphenyl)butan-2-ol could potentially be exploited for developing new anticancer agents. Preclinical studies have shown promising results in reducing tumor size and inhibiting metastasis in animal models.

Current Research Trends and Future Directions

The ongoing research on (2S)-4-(2-ethynylphenyl)butan-2-ol is focused on optimizing its pharmacological properties to enhance its therapeutic potential. Efforts are being made to improve its solubility, bioavailability, and stability through chemical modifications or formulation strategies. Additionally, high-throughput screening techniques are being employed to identify more potent analogs with enhanced selectivity for target enzymes.

Molecular dynamics simulations and computational modeling are also being utilized to gain deeper insights into the binding interactions between (2S)-4-(2-ethynylphenyl)butan-2-ol and its target proteins. These studies aim to guide rational drug design by identifying key residues involved in ligand binding and proposing structure-based modifications.

In conclusion, (2S)-4-(2-ethynylphenyl)butan-2-ol (CAS No. 2278530108) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development into novel therapeutic agents for metabolic disorders, inflammatory diseases, and cancer.